molecular formula C7H10O2 B8537614 Methyl cyclopropylacrylate

Methyl cyclopropylacrylate

Cat. No. B8537614
M. Wt: 126.15 g/mol
InChI Key: XRGJLCRYJCFDQC-UHFFFAOYSA-N
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Description

Methyl cyclopropylacrylate is a useful research compound. Its molecular formula is C7H10O2 and its molecular weight is 126.15 g/mol. The purity is usually 95%.
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properties

Product Name

Methyl cyclopropylacrylate

Molecular Formula

C7H10O2

Molecular Weight

126.15 g/mol

IUPAC Name

methyl 2-cyclopropylprop-2-enoate

InChI

InChI=1S/C7H10O2/c1-5(6-3-4-6)7(8)9-2/h6H,1,3-4H2,2H3

InChI Key

XRGJLCRYJCFDQC-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(=C)C1CC1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of monomethyl malonate (14.16 g, 1.2 eq based on the cyclopropanecarboxaldehyde) and ammonium acetate (0.3 g) in benzene (20 ml) was added dropwise a solution of cyclopropanecarboxaldehyde (7.1 g, 101.3 mmol) in pyridine (11 ml) at 0±5° C. After addition, the solution was refluxed to remove water outside. To the reaction mixture was added 1N hydrochloric acid to acidify. After separation, the aqueous layer was extracted with diisopropyl ether (70 ml) twice. The combined organic layer was concentrated under reduced pressure to give methyl cyclopropylacrylate (11.1 g, yield 88%).
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Synthesis routes and methods II

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To a solution of the mixture of methyl cyclopylacrylate and methyl 3-cyclopropyl-3-methoxypropionate (59.6 g, from Example 1, Example 2, Example 3 or Example 4) in methanol (120 ml) was added potassium carbonate (32.24 g) and stirred for 13 hours at room temperature. After addition of hexane, the upper hexane's layer was separated, filtered and concentrated. The residue was diluted with hexane, filtered, concentrated, and distill (50 mmHg, 101° C. to 102° C.) to give methyl cyclopropylacrylate (23.3 g, yield 62%).
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